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Introduction: Unraveling Nature's Most Efficient
Hydrogen Catalyst
[FeFe]-hydrogenases are nature's remarkably efficient catalysts for the production and

oxidation of molecular hydrogen (H₂), with turnover frequencies reaching up to 10,000 s⁻¹. This

incredible catalytic prowess stems from a unique active site, the H-cluster, which is comprised

of a [4Fe-4S] cubane linked via a cysteine thiolate to a diiron subcluster ([2Fe]H). The [2Fe]H

core is further distinguished by the presence of carbon monoxide (CO) and cyanide (CN⁻)

ligands, as well as a bridging azadithiolate (adt) ligand. Understanding the intricate electronic

structure and reaction mechanism of this active site is paramount for the rational design of

synthetic catalysts for a future hydrogen economy.

Computational modeling, particularly Density Functional Theory (DFT), has become an

indispensable tool for elucidating the structure, spectroscopy, and catalytic cycle of [FeFe]-

hydrogenases and their synthetic mimics. DFT allows researchers to probe
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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